Cas no 361370-28-7 (1H-Pyrrolo[2,3-b]pyridin-4-amine, 1-[[2-(trimethylsilyl)ethoxy]methyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridin-4-amine, 1-[[2-(trimethylsilyl)ethoxy]methyl]-
• CAS No: 361370-28-7
• MF: C₁₃H₂₁N₃OSi
• MW: 263.410843610764
• CID: 1474422
• PubChem ID: 22337457
• Update Time: 2025-10-28

1H-Pyrrolo[2,3-b]pyridin-4-amine, 1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-4-amine, 1-[[2-(trimethylsilyl)ethoxy]methyl]-
• DWHUGRZCRNLSCH-UHFFFAOYSA-N
• DB-162034
• 1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine-4-amine
• SCHEMBL2884544
• 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-4-amine
• CS-0380507
• 1-[[2-(Trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridin-4-amine
• 361370-28-7
• DTXSID801155824
• 4-amino-1-[2-(trimethylsilyl)ethoxymethyl]pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H21N3OSi/c1-18(2,3)9-8-17-10-16-7-5-11-12(14)4-6-15-13(11)16/h4-7H,8-10H2,1-3H3,(H2,14,15)
• InChI Key： DWHUGRZCRNLSCH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C=CC2=C(C=CN=C12)N

Computed Properties

• Exact Mass: 263.14553
• Monoisotopic Mass: 263.14538884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.07

Additional information on 1H-Pyrrolo[2,3-b]pyridin-4-amine, 1-[[2-(trimethylsilyl)ethoxy]methyl]-

1H-Pyrrolo[2,3-b]pyridin-4-amine, 1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS No 361370-28-7)

1H-Pyrrolo[2,3-b]pyridin-4-amine, also known as CAS No 361370-28-7, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrrolopyridine core, which is a fused bicyclic system combining a pyrrole and a pyridine ring. The presence of the trimethylsilyl group further enhances its chemical versatility and functional utility.

The synthesis of this compound involves advanced methodologies in organic synthesis, including silylation reactions and cyclization processes. Recent studies have highlighted its potential as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in the construction of heterocyclic frameworks that are analogous to natural product scaffolds. These findings underscore its importance in drug discovery efforts, particularly in the design of novel therapeutic agents targeting complex biological systems.

One of the most notable aspects of CAS No 361370-28-7 is its ability to participate in various chemical transformations while maintaining structural integrity. The trimethylsilyl group acts as a protecting group, facilitating controlled reactivity during synthetic procedures. This feature has been exploited in the development of efficient synthetic routes for complex molecules, making it a valuable tool in modern organic chemistry.

In terms of applications, this compound has been utilized in the study of intermolecular interactions and catalytic processes. Its rigid bicyclic structure provides an ideal platform for investigating non-covalent bonding interactions, such as hydrogen bonding and π–π stacking. Recent computational studies have revealed insights into its electronic properties and reactivity profiles, further expanding its utility in both academic and industrial settings.

The integration of experimental and computational approaches has been instrumental in advancing our understanding of this compound's behavior under various conditions. For example, density functional theory (DFT) calculations have provided detailed insights into its electronic structure and reactivity trends. These findings have been corroborated by experimental data obtained through spectroscopic techniques such as NMR and IR spectroscopy.

In conclusion, 1H-Pyrrolo[2,3-b]pyridin-4-amine, with its unique structural features and versatile functional groups, represents a significant advancement in the field of heterocyclic chemistry. Its role as a building block for complex molecules and its potential applications in drug discovery make it an invaluable compound for researchers across multiple disciplines.